Cas no 1253801-37-4 (tert-butyl 3-chloro-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate)

• Product Name: tert-butyl 3-chloro-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate
• CAS No: 1253801-37-4
• MF: C₁₁H₁₆ClN₃O₂
• MW: 257.716641426086
• CID: 5638444
• PubChem ID: 68007751
• Update Time: 2025-06-08

tert-butyl 3-chloro-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10007648
• tert-butyl 3-chloro-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate
• tert-butyl 3-chloro-5,6-dihydroimidazo[1,2-a]pyrazine-7(8h)-carboxylate
• 1253801-37-4
• EN300-28280404
• CYNGMILHWALXKV-UHFFFAOYSA-N
• 1,1-dimethylethyl 3-chloro-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
• Imidazo[1,2-a]pyrazine-7(8H)-carboxylic acid, 3-chloro-5,6-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 3-chloro-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate

• Inchi： 1S/C11H16ClN3O2/c1-11(2,3)17-10(16)14-4-5-15-8(12)6-13-9(15)7-14/h6H,4-5,7H2,1-3H3
• InChI Key： CYNGMILHWALXKV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2CN(C(=O)OC(C)(C)C)CCN21

Computed Properties

• Exact Mass: 257.0931045g/mol
• Monoisotopic Mass: 257.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 414.3±35.0 °C(Predicted)
• pka: 5.65±0.20(Predicted)

Additional information on tert-butyl 3-chloro-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate

tert-butyl 3-chloro-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate: A Comprehensive Overview

tert-butyl 3-chloro-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate (CAS No. 1253801-37-4) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of imidazoapyrazines, which are heterocyclic compounds with a fused imidazole and pyrazine ring system. The presence of the tert-butyl group and the chloro substituent at position 3 introduces unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

The imidazo1,2-a pyrazine core of this compound is known for its aromaticity and potential for conjugation with other functional groups. The tert-butyl ester group at position 7 not only enhances the stability of the molecule but also provides a versatile handle for further chemical modifications. Recent studies have highlighted the importance of such ester functionalities in controlling the reactivity and solubility of heterocyclic compounds in different solvents.

One of the key areas where tert-butyl 3-chloro-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate has garnered attention is in the synthesis of advanced materials. Researchers have explored its use as a precursor for constructing two-dimensional (2D) covalent organic frameworks (COFs) and metal-organic frameworks (MOFs). The ability to undergo nucleophilic substitution reactions at the chlorinated position has been leveraged to create cross-linked networks with tailored porosity and functionality. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

Another notable aspect of this compound is its role in medicinal chemistry. The imidazoapyrazine scaffold has been identified as a potential lead structure for developing bioactive molecules. Recent findings suggest that derivatives of this compound may exhibit modulatory effects on key biological targets such as kinases and ion channels. The chloro substituent at position 3 has been shown to influence the pharmacokinetic properties of the molecule, making it a valuable starting point for drug discovery efforts.

In terms of synthesis, tert-butyl 3-chloro-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate can be prepared via a variety of routes. One common approach involves the cyclization of appropriately substituted diamines or amides under thermal or acidic conditions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields. Such advancements in synthetic methodology underscore the importance of optimizing reaction conditions to meet industrial-scale production demands.

The structural versatility of this compound also extends to its application in polymer chemistry. By incorporating this heterocyclic unit into polymer backbones or side chains, materials with enhanced electronic properties can be fabricated. For instance, films prepared from polymers containing this imidazoapyrazine derivative have demonstrated improved charge transport characteristics, making them suitable candidates for organic electronics applications such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

From an analytical standpoint, tert-butyl 3-chloro-5H,6H,7H,8H-imidazo1,2-apyrazine-7-carboxylate has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into its molecular geometry and packing behavior in the solid state. Such information is critical for understanding how subtle changes in molecular structure can influence macroscopic material properties.

In summary,tert-butyl 3-chloro-5H,6H